5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid

• Molecular Formula: C8H8N4O3
• Molecular Weight: 208.17 g/mol
• IUPAC Name: 5-(2,5-dimethylpyrazol-3-yl)-1,2,4-oxadiazole-3-carboxylic acid
• InChI: InChI=1S/C8H8N4O3/c1-4-3-5(12(2)10-4)7-9-6(8(13)14)11-15-7/h3H,1-2H3,(H,13,14)
• InChI Key: UWAKVPUSLNSLQP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)C2=NC(=NO2)C(=O)O)C

Description

The compound 5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid features a 1,2,4-oxadiazole core substituted at position 5 with a 1,3-dimethylpyrazole moiety and a carboxylic acid group at position 3. The 1,2,4-oxadiazole ring is a bioisostere for ester or amide groups, offering metabolic stability and hydrogen-bonding capabilities critical for pharmacological activity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of 1,3-dimethyl-5-amino-pyrazole with a carboxylic acid derivative in the presence of a dehydrating agent. The reaction conditions often include elevated temperatures and the use of solvents like acetonitrile or dimethylformamide to facilitate the cyclization process .

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to ensure consistent quality and yield. The use of automated systems allows for precise control over reaction parameters, reducing the risk of side reactions and improving overall efficiency .

Chemical Reactions Analysis

Types of Reactions

5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield different derivatives depending on the reducing agent used.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are often used.

Substitution: Nucleophiles such as amines, thiols, and alcohols can be used under basic or acidic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of functionalized derivatives .

Scientific Research Applications

5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid has several applications in scientific research:

Chemistry: It serves as an intermediate in the synthesis of more complex heterocyclic compounds.

Biology: The compound is used in the study of enzyme inhibition and protein-ligand interactions.

Industry: The compound is used in the development of agrochemicals and materials science.

Mechanism of Action

The mechanism of action of 5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid involves its interaction with specific molecular targets. The compound can inhibit certain enzymes by binding to their active sites, thereby blocking their activity. This inhibition can affect various biochemical pathways, leading to the desired therapeutic or biological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Heterocycle Variations

5-(1H-Pyrazol-3-yl)-1,2,4-oxadiazole-3-carboxylic Acid (CAS: 1339857-20-3)

• Structure : Lacks methyl groups on the pyrazole ring.
• Molecular Weight : 180.12 g/mol .
• This compound may exhibit lower binding affinity in hydrophobic enzyme pockets compared to the dimethyl-substituted target compound .

5-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylic Acid (CAS: 957487-32-0)

• Structure : Replaces the 1,2,4-oxadiazole with a 1,2-oxazole core.
• Molecular Weight : 221.22 g/mol .
• Key Differences : The oxazole ring is less polarizable than oxadiazole, reducing hydrogen-bonding capacity. The ethyl substituent increases hydrophobicity but may introduce steric hindrance, affecting target interactions .

Substituent Modifications

4-[(3,5-Dimethyl-1H-pyrazol-1-yl)methyl]-5-methylisoxazole-3-carboxylic Acid

• Structure : Features a methylisoxazole core with a pyrazolylmethyl substituent.
• Key Differences : The isoxazole-carboxylic acid scaffold differs electronically from oxadiazole, altering acidity (predicted pKa ~3.5–4.5 for carboxylic acid) and solubility. The pyrazole-methyl linkage may limit conformational flexibility compared to direct pyrazole-oxadiazole fusion .

Pyrazoxyfen (CAS: 71561-11-0)

• Structure: Contains a dichlorobenzoyl-substituted pyrazole linked to acetophenone.
• Application : Herbicide (inhibits plant cell division) .

5-((4-(3,4-Dichloro-5-methyl-1H-pyrrole-2-carboxamido)phenyl)amino)-1,2,4-oxadiazole-3-carboxylic Acid

• Activity : Inhibits E. coli DNA gyrase (IC50 = 1.2 µM) and topoisomerase IV .
• Comparison : The dichloropyrrole substituent in this compound enhances electron-withdrawing effects, critical for DNA-binding interactions. In contrast, the dimethylpyrazole group in the target compound may favor hydrophobic interactions in alternative enzyme pockets .

Vicinal Diaryl-Substituted Isoxazole Derivatives (e.g., Compound 40)

• Activity : Growth inhibitory effects in vitro .
• Comparison : Chlorophenyl and methylisoxazole substituents in these derivatives enhance π-π stacking and van der Waals interactions. The target compound’s dimethylpyrazole-oxadiazole framework may offer a distinct pharmacophore profile for targeting kinases or proteases .

Data Tables

Table 1. Structural and Physicochemical Comparisons

Compound Name	Core Heterocycle	Substituents	Molecular Weight (g/mol)	Key Applications
Target Compound	1,2,4-Oxadiazole	1,3-Dimethylpyrazole-5-yl	~235.21*	Pharmacological (inferred)
5-(1H-Pyrazol-3-yl)-1,2,4-oxadiazole-3-carboxylic acid	1,2,4-Oxadiazole	Unsubstituted pyrazole	180.12	Research chemical
5-(1-Ethyl-5-methylpyrazol-4-yl)-1,2-oxazole-3-carboxylic acid	1,2-Oxazole	Ethyl, methylpyrazole	221.22	Not reported
Pyrazoxyfen	Pyrazole	Dichlorobenzoyl, acetophenone	395.12	Herbicide

*Estimated based on formula C9H10N4O3.

Implications of Structural Differences

• Electron Effects : Electron-withdrawing groups (e.g., dichloro in pyrazoxyfen ) enhance herbicide activity, while electron-donating methyl groups (target compound) may optimize drug-receptor binding.
• Steric Factors : Ethyl substituents (as in ) could hinder target engagement compared to smaller methyl groups.
• Core Heterocycle : Oxadiazoles generally exhibit higher metabolic stability than oxazoles, favoring pharmaceutical use .

Biological Activity

5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid is a compound belonging to the oxadiazole class, known for its diverse biological activities. This article explores its biological activity, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound features a pyrazole ring and an oxadiazole moiety, which contribute to its biological properties. Its molecular formula is $C_{10}H_{10}N_{4}O_{3}$ with a molecular weight of approximately 218.22 g/mol. The structure allows for various interactions with biological targets.

Biological Activities

Research indicates that compounds in the oxadiazole class exhibit a range of biological activities:

• Anticancer Activity : Several studies have demonstrated that oxadiazoles possess significant anticancer properties. For instance, derivatives have shown inhibitory effects on various cancer cell lines, suggesting potential as chemotherapeutic agents.
• Antimicrobial Effects : The compound has been evaluated for its antibacterial and antifungal activities. Preliminary results indicate efficacy against several pathogenic strains.
• Anti-inflammatory Properties : Oxadiazoles are known to modulate inflammatory pathways, making them candidates for treating inflammatory diseases.

The biological activity of 5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid can be attributed to several mechanisms:

• Enzyme Inhibition : The compound may act as an inhibitor of key enzymes involved in cancer progression and inflammation. For example, it has shown potential in inhibiting histone deacetylases (HDACs) and carbonic anhydrases (CAs) .
• Cell Cycle Arrest : Some studies suggest that oxadiazole derivatives induce cell cycle arrest in cancer cells, leading to reduced proliferation .

Case Studies and Research Findings

A selection of relevant studies illustrates the compound's activity:

Study	Findings
Study 1 : Anticancer Activity	Evaluated the cytotoxic effects on human lung adenocarcinoma cells. The compound exhibited an IC50 value of approximately 15 µM, indicating potent activity against this cell line .
Study 2 : Antimicrobial Assessment	Tested against bacterial strains such as E. coli and S. aureus; showed inhibition zones comparable to standard antibiotics .
Study 3 : Anti-inflammatory Effects	In vitro assays demonstrated significant reduction in pro-inflammatory cytokines IL-6 and TNF-alpha upon treatment with the compound .